Ammonium cerous sulfate

• IUPAC Name: azanium;cerium(3+);disulfate
• InChI: InChI=1S/Ce.H3N.2H2O4S/c;;2*1-5(2,3)4/h;1H3;2*(H2,1,2,3,4)/q+3;;;/p-3
• InChI Key: PGJHGXFYDZHMAV-UHFFFAOYSA-K
• Canonical SMILES: [NH4+].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Ce+3]
• Molecular Formula: CeH4NO8S2
• Molecular Weight: 350.28 g/mol
• CAS No.: 13840-04-5, 21995-38-0

Description

Ammonium cerous sulfate (CAS: 10049-02-2), also known as ammonium cerium(III) sulfate tetrahydrate, is an inorganic compound with the formula $ \text{(NH}4\text{)Ce(SO}4\text{)}2\cdot4\text{H}2\text{O} $. It consists of ammonium cations, cerium(III) ions, and sulfate anions in a crystalline hydrate structure. The cerium in this compound exists in the +3 oxidation state, which influences its redox properties and applications .

Comparison with Similar Compounds

Research Findings and Data

Table 1: Comparative Chemical Data

Compound	CAS	Formula	Ce Oxidation State	Key Application
This compound	10049-02-2	$ \text{(NH}4\text{)Ce(SO}4\text{)}2\cdot4\text{H}2\text{O} $	+3	Algal biochemistry
Ammonium Ceric Sulfate	10378-47-9	$ \text{(NH}4\text{)}4\text{Ce(SO}4\text{)}4\cdot2\text{H}_2\text{O} $	+4	Oxidizing agent
Cerium(III) Chloride	7790-86-5	$ \text{CeCl}_3 $	+3	Organic catalysis

Q & A

Q. How can ammonium cerous sulfate tetrahydrate be structurally identified in a laboratory setting?

Q. What are the critical safety protocols for handling this compound in experimental workflows?

Wear nitrile gloves, sealed goggles, and lab coats to avoid skin/eye contact. Use fume hoods to prevent inhalation of fine particulates. In case of exposure:

• Skin contact: Wash with soap and water.
• Eye contact: Rinse with water for 15 minutes.
• Inhalation: Move to fresh air. Store in airtight containers away from reducing agents to prevent redox reactions. Safety data align with GHS classifications for skin/eye irritation .

Q. How is the molar mass of anhydrous cerous sulfate (Ce₂(SO₄)₃) calculated for stoichiometric preparations?

Calculate molar mass by summing atomic masses:

• Cerium (Ce): 2 × 140.116 g/mol = 280.232 g/mol
• Sulfur (S): 3 × 32.065 g/mol = 96.195 g/mol
• Oxygen (O): 12 × 15.9994 g/mol = 191.993 g/mol Total molar mass = 568.42 g/mol , with cerium contributing 49.3% of the mass. Use this for preparing standard solutions or reaction stoichiometry .

Advanced Research Questions

Q. What methodological considerations are critical for using this compound as a catalyst in redox reactions?

In catalytic systems (e.g., arsenious acid reduction), monitor the ceric (Ce⁴⁺)/cerous (Ce³⁺) equilibrium via UV-Vis spectroscopy at 320 nm (ceric absorption peak). Maintain excess H₂SO₄ to stabilize Ce⁴⁺. Kinetic studies require pseudo-first-order conditions, with iodide ion concentration adjusted to control reaction rates. Pre-reduce the catalyst with H₂O₂ if necessary to ensure consistent Ce³⁺/Ce⁴⁺ ratios .

Q. How can this compound induce metabolic pathway changes in microalgae, and how are these effects quantified?

As an exogenous inducer, dissolve this compound (e.g., 0.1–1.0 mM) in algal culture media. Track fucoxanthin production via HPLC with a C18 column and UV detection at 450 nm. Transcriptomic analysis (RNA-seq) of the lcyb gene (involved in carotenoid biosynthesis) reveals upregulation under cerous ion exposure. Normalize gene expression to housekeeping genes (e.g., 18S rRNA) and validate via qPCR .

Q. What analytical challenges arise in standardizing ceric ammonium sulfate solutions for titrimetric applications?

Standardization against sodium oxalate (primary standard) requires:

• Acidic conditions: 1–2 M H₂SO₄ to stabilize Ce⁴⁺.
• Temperature control: Heat to 70°C to accelerate the slow redox reaction.
• Endpoint detection: Use ferroin indicator; color change (orange to pale blue) signals Ce⁴⁺ excess. Account for air oxidation of Ce³⁺ by storing solutions in amber bottles under inert gas. Reproducibility is ±0.5% with rigorous exclusion of organic contaminants .

Q. How do hydration states of this compound affect its reactivity in solid-phase synthesis?

Hydrated forms (e.g., tetrahydrate) exhibit lower thermal stability but higher solubility in aqueous systems. For anhydrous reactions, dehydrate at 150°C under vacuum for 4 hours. Characterize phase purity via XRD and Karl Fischer titration for residual water. Anhydrous forms show enhanced Lewis acidity in organic solvents like acetonitrile, useful for catalyzing esterifications .